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Compound of Interest

Compound Name: AT-61

Cat. No.: B1666105

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. T-61 is a veterinary euthanasia agent and should be
handled with extreme caution only by qualified veterinarians. It is not approved for human use.

Introduction to T-61

T-61 is a non-barbiturate, fixed-combination injectable solution used in veterinary medicine for
the euthanasia of animals.[1][2] Its efficacy relies on the synergistic action of its three active
components, which simultaneously target the central nervous system, the peripheral nervous
system, and the cardiovascular system to induce a rapid and humane death when
administered correctly. The formulation is designed to ensure a quick loss of consciousness,
followed by respiratory and cardiac arrest.[3][4] A critical prerequisite for its use is that the
animal must be in a state of deep unconsciousness or general anesthesia prior to
administration to avoid potential distress.[3]

T-61 Components and Individual Action

The synergistic effect of T-61 is derived from the distinct pharmacological actions of its three
components, as detailed in Table 1.
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Table 1: T-61 Active Components and
Primary Mechanisms

Component Concentration
Embutramide 200 mg/mL
Mebezonium lodide 50 mg/mL
Tetracaine Hydrochloride 5 mg/mL

Synergistic Mechanism of Action

The combination of embutramide, mebezonium iodide, and tetracaine hydrochloride ensures a
multi-pronged physiological shutdown. Embutramide rapidly induces central nervous system
depression and apnea, while mebezonium iodide ensures swift muscle paralysis and
circulatory failure. This dual action on central respiratory control and peripheral respiratory
muscles creates a powerful synergistic effect that standard barbiturates alone do not offer. The
inclusion of tetracaine addresses the localized pain of the injection itself.

This multi-target approach is designed to ensure that loss of consciousness precedes or occurs
simultaneously with respiratory paralysis and cardiac arrest, which is a fundamental
requirement for humane euthanasia.
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Caption: Synergistic pathway of T-61 components targeting multiple physiological systems.
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Experimental Data and Protocols

Scientific validation of T-61's efficacy has been conducted, particularly in avian species. A study
on broiler chickens provided quantitative data on the latency to brain and cardiac death.

: . E

Table 2: Efficacy of Intravenous T-61 in

Broiler Chickens

Parameter Mean Latency (seconds from start of injection)
Loss of Nictitating Membrane Reflex 105s
Loss of Palpebral Blink Reflex 105s
Onset of Isoelectric EEG (Brain Death) 16.6 s
Cessation of Audible Heartbeat 245s

(Data sourced from a study on nine broiler
chickens)[1]

The results indicate that insensibility, marked by the loss of brainstem reflexes, occurred
approximately 10.5 seconds after the start of the injection, with brain death confirmed by
isoelectric EEG at 16.6 seconds.[1] This rapid loss of consciousness well before cardiac arrest
supports its use as a humane agent when administered intravenously.[1]

Experimental Protocol: Avian Euthanasia Assessment

The following methodology was employed to assess the efficacy of T-61 in an avian model.

Objective: To determine the time to insensibility and death in broiler chickens following
intravenous administration of T-61.

Subjects: Nine broiler chickens (Gallus gallus domesticus).[1]
Procedure:

e Animal Preparation: Each bird is fitted with electrodes for electrocardiogram (ECG) and
electroencephalogram (EEG) monitoring to record cardiac and brain activity, respectively.
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o Agent Administration: T-61 is administered as a single bolus via intravenous injection.
¢ Monitoring and Data Collection:

o Continuous recording of EEG and ECG begins prior to injection and continues until
endpoints are met.

o Brainstem reflexes, specifically the nictitating membrane reflex (NIC) and the palpebral
blink reflex (PAL), are tested continuously to determine the point of insensibility.[1]

o Audible heartbeat is monitored using a stethoscope.

o Endpoint Definition: Death is defined as the point when the heart rate falls below 180 beats
per minute concurrently with an isoelectric (flat-line) EEG reading.[1]

o Behavioral Observation: Any instances of vocalization or wing flapping are recorded to
assess distress. In the cited study, none were observed.[1]
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Caption: Experimental workflow for assessing T-61 euthanasia efficacy in an avian model.
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Administration and Dosing

Proper administration is critical to the efficacy and humane action of T-61.

e Route: Intravenous (I1V) use only.[3] To ensure the full dose is administered correctly, the use
of a venous catheter may be beneficial.[3]

o Prerequisite: The animal must be sedated to the point of unconsciousness or under general
anesthesia before T-61 is administered.[3] This is a critical safety and humane consideration
to prevent the conscious experience of paralysis.[3]

e Dosage (Canine): The recommended dosage for dogs is 0.3 mL per kg of body weight,
injected intravenously at a moderate rate.[3]

Conclusion

T-61 achieves euthanasia through a carefully designed synergistic interaction of three distinct
pharmacological agents. The combination of a rapid-acting narcotic (embutramide), a potent
neuromuscular blocker (mebezonium iodide), and a local anesthetic (tetracaine hydrochloride)
provides a multi-systemic shutdown that, when administered correctly to an unconscious
animal, results in a rapid and humane death. The available experimental data confirms a swift
transition to insensibility and brain death, preceding cardiac arrest. Adherence to strict
protocols, especially the prerequisite of prior unconsciousness, is paramount for its appropriate
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Components in Euthanasia]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666105#synergistic-effects-of-at-61-components-in-
achieving-euthanasia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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